Cas no 144055-26-5 (Benzoic acid,2-[[4-(phenylmethyl)-1-piperazinyl]methyl]-, methyl ester)
144055-26-5 structure
Product Name:Benzoic acid,2-[[4-(phenylmethyl)-1-piperazinyl]methyl]-, methyl ester
CAS No:144055-26-5
MF:C20H24N2O2
MW:324.416765213013
CID:218551
PubChem ID:3072786
Update Time:2025-04-19
Benzoic acid,2-[[4-(phenylmethyl)-1-piperazinyl]methyl]-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,2-[[4-(phenylmethyl)-1-piperazinyl]methyl]-, methyl ester
- methyl 2-[(4-benzylpiperazin-1-yl)methyl]benzoate
- Benzoic acid, 2-((4-(phenylmethyl)-1-piperazinyl)methyl)-, methyl ester
- Methyl 2-((4-(phenylmethyl)-1-piperazinyl)methyl)benzoate
- 144055-26-5
- SCHEMBL9616882
- DTXSID50162607
-
- Inchi: 1S/C20H24N2O2/c1-24-20(23)19-10-6-5-9-18(19)16-22-13-11-21(12-14-22)15-17-7-3-2-4-8-17/h2-10H,11-16H2,1H3
- InChI Key: MYPGWNLQXWVQBW-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CC=CC=1CN1CCN(CC2C=CC=CC=2)CC1)=O
Computed Properties
- Exact Mass: 324.18392
- Monoisotopic Mass: 324.183778013g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 387
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 32.8Ų
Experimental Properties
- PSA: 32.78
Benzoic acid,2-[[4-(phenylmethyl)-1-piperazinyl]methyl]-, methyl ester Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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